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Compound of Interest

Compound Name: N-Bsmoc-L-tryptophan

Cat. No.: B180732

An In-depth Technical Guide to N-Boc-L-
tryptophan

For researchers, scientists, and professionals in drug development, N-Boc-L-tryptophan is a
cornerstone molecule. This derivative of the essential amino acid L-tryptophan is fundamental
in the precise, stepwise construction of peptides, making it an indispensable tool in the
synthesis of therapeutics, diagnostics, and research probes. This technical guide provides
comprehensive information on its chemical properties, synthesis, and applications.

Core Compound Data

N-(tert-butoxycarbonyl)-L-tryptophan, commonly abbreviated as N-Boc-L-tryptophan, is
characterized by the temporary blocking of its alpha-amino group by a tert-butyloxycarbonyl
(Boc) protecting group. This modification is crucial for preventing unwanted side reactions
during peptide synthesis. The key quantitative data for this compound are summarized below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b180732?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 13139-14-5 [1]12113]
Molecular Formula C16H20N204 [3]
Molecular Weight 304.34 g/mol [3]
Appearance White to off-white powder [2]
Purity Typically =97% [1]

Synthesis and Experimental Protocols

The Boc protecting group can be introduced onto the L-tryptophan molecule through a
straightforward synthetic procedure. The following protocol details a common method for the
preparation of N-Boc-L-tryptophan.

Experimental Protocol: Synthesis of N-Boc-L-
tryptophan[4]

Materials:

L-tryptophan

Di-tert-butyl dicarbonate (Boc20)

1 M Sodium Hydroxide (NaOH) solution

Dioxane

Water

Ethyl acetate (EtOAcC)

Aqueous Hydrochloric Acid (HCI)

Procedure:
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e A solution of L-tryptophan (50 mmol) is prepared in a 1:1 mixture of water and dioxane (200
mL).

 To this solution, di-tert-butyl dicarbonate (50 mmol) and 1 M NaOH (50 mL) are added.
e The reaction mixture is stirred at room temperature for 24 hours.

o Following the reaction period, the pH of the mixture is adjusted to approximately 2.4 by the
addition of aqueous HCI.

e The product is then extracted from the aqueous mixture using ethyl acetate (2 x 150 mL).

o The combined organic phases are evaporated to dryness to yield N-Boc-L-tryptophan as a
white solid.

This protocol provides a reliable method for producing N-Boc-L-tryptophan with a reported yield
of around 69%.

Role in Peptide Synthesis

N-Boc-L-tryptophan is a vital building block in both solid-phase peptide synthesis (SPPS) and
solution-phase methods.[1] The Boc group effectively shields the amino group from reacting
out of turn. Once the desired coupling reaction at the C-terminus is complete, the Boc group
can be easily and selectively removed under mild acidic conditions, which regenerates the free
amine for the next coupling step in the growing peptide chain.[1][2] The indole side chain of the
tryptophan residue, which can be prone to oxidation, may also be protected, often with another
Boc group (Boc-Trp(Boc)-OH), particularly in Fmoc-based synthesis strategies.[4]

The workflow for the initial step of Boc protection in the synthesis of N-Boc-L-tryptophan can be
visualized as follows:
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L-Tryptophan Reactant

Di-tert-butyl dicarbonate
(Boc Anhydride)

Dioxane/Water Solvent/Base
NaOH (1M)

Extract with
Ethyl Acetate

Acidify with HCI
(pH ~2.4)

Isolate

Reaction Mixture

Stir at RT
24 hours

N-Boc-L-tryptophan

Click to download full resolution via product page
Workflow for the Synthesis of N-Boc-L-tryptophan.

Applications in Drug Development and Research

The incorporation of tryptophan residues into peptides can significantly influence their three-
dimensional structure and biological activity, often playing a role in molecular recognition and
binding events.[1] Consequently, N-Boc-L-tryptophan is frequently used in the synthesis of
peptides for therapeutic applications and in the development of new drugs, including those
targeting neurological disorders by leveraging the indole structure's relationship to serotonin
pathways.[2][5] Its use as a starting material or intermediate is also prevalent in the synthesis
of various pharmacologically active compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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